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Compound of Interest

Compound Name: Noscapine Hydrochloride

CAS No.: 219533-73-0

Cat. No.: B7790692

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Noscapine hydrochloride, a phthalideisoquinoline alkaloid derived from opium, is a non-

addictive antitussive agent that has garnered significant interest for its potential as an anti-

cancer therapeutic.[1][2] It functions by disrupting microtubule dynamics, which leads to mitotic

arrest and subsequent apoptosis in proliferating cells.[1][3] Unlike other microtubule-targeting

agents, noscapine exhibits low toxicity to normal cells.[4] Proper preparation of Noscapine
hydrochloride solutions is critical for accurate and reproducible results in cell culture-based

assays. These application notes provide a detailed protocol for the dissolution of Noscapine
hydrochloride for use in various cell culture experiments.

Quantitative Data Summary
The following table summarizes key quantitative data for the preparation and use of

Noscapine hydrochloride in cell culture.
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Parameter Value Source(s)

Molecular Weight 449.88 g/mol [5]

Recommended Solvent Dimethyl sulfoxide (DMSO) [1][6]

Stock Solution Concentration 10-50 mM in DMSO General Practice

Final DMSO Concentration in

Media
< 0.5% (ideally ≤ 0.1%) [6][7]

Storage of Stock Solution -20°C or -80°C in aliquots General Practice

IC50 Value (H460 NSCLC

cells)
34.7 ± 2.5 µM [1]

IC50 Value (Rat C6 glioma

cells)
250 µM [3]

IC50 Value (MCF-7 breast

cancer)
42.3 µM [1]

IC50 Value (HeLa cervical

cancer)
25 µM [1]

IC50 Value (A-431 skin cancer) ~320 µM (for 80% cell death) [8]

Experimental Protocols
Materials

Noscapine hydrochloride powder

Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, light-protecting microcentrifuge tubes

Sterile-filtered pipette tips

Vortex mixer

0.22 µm syringe filter (optional, for sterilization)
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Complete cell culture medium appropriate for the cell line

Sterile serological pipettes and tubes for dilution

Protocol for Preparation of Noscapine Hydrochloride
Stock Solution (10 mM)

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing: Carefully weigh the required amount of Noscapine hydrochloride powder. For a

10 mM stock solution, this will be approximately 4.5 mg per 1 mL of DMSO.

Dissolution: Add the appropriate volume of anhydrous, cell culture grade DMSO to the

weighed Noscapine hydrochloride powder in a sterile, light-protecting tube.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary.

(Optional) Sterilization: For long-term storage and to ensure sterility, the stock solution can

be filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protecting microcentrifuge tubes. Store the aliquots at -20°C or -80°C to maintain

stability and prevent repeated freeze-thaw cycles.

Protocol for Preparing Working Solutions and Treating
Cells

Thawing: Thaw a single aliquot of the Noscapine hydrochloride stock solution at room

temperature.

Dilution: Prepare a series of dilutions from the stock solution in complete cell culture medium

to achieve the desired final concentrations for your experiment. It is recommended to

perform serial dilutions to ensure accuracy.
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Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium does not exceed 0.5%, and ideally is kept at or below 0.1%, to avoid solvent-

induced cytotoxicity.[6][7] A vehicle control (medium with the same final concentration of

DMSO) should always be included in experiments.

Cell Treatment: Remove the existing medium from the cultured cells and replace it with the

medium containing the desired concentration of Noscapine hydrochloride.

Incubation: Incubate the cells for the desired period as determined by the specific

experimental design (e.g., 24, 48, or 72 hours).

Example: Cell Viability (MTT) Assay
Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.

Treatment: Prepare working solutions of Noscapine hydrochloride in complete medium at

various concentrations (e.g., ranging from 1 µM to 100 µM). Replace the medium in the wells

with the prepared working solutions. Include a vehicle control (DMSO) and an untreated

control.

Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.[1]

MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours, allowing viable cells

to form formazan crystals.[9]

Solubilization: Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve

the formazan crystals.[9]

Absorbance Reading: Read the absorbance at the appropriate wavelength (typically 570 nm)

using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the untreated control and

determine the IC50 value.
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Caption: Workflow for preparing and using Noscapine hydrochloride.
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Caption: Noscapine's mechanism of action on microtubule dynamics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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